Cas no 74252-65-6 (1,1,1-trimethoxy-3-methylbutane)

• Product Name: 1,1,1-trimethoxy-3-methylbutane
• CAS No: 74252-65-6
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 579138
• PubChem ID: 144634
• Update Time: 2025-04-19

1,1,1-trimethoxy-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,1-trimethoxy-3-methyl-
• 1,1,1-Trimethoxy-3-methylbutane
• AKOS011075595
• SCHEMBL11801830
• DTXSID60225257
• EN300-258031
• 74252-65-6
• 1,1,1-trimethoxy-3-methylbutane

• Inchi： 1S/C8H18O3/c1-7(2)6-8(9-3,10-4)11-5/h7H,6H2,1-5H3
• InChI Key： WMHIOPJVXYRZFG-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)C)(OC)OC

Computed Properties

• Exact Mass: 162.12564
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 89.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.9
• Boiling Point: 149.2°C at 760 mmHg
• Flash Point: 45.5°C
• Refractive Index: 1.406
• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters